Cas no 151515-56-9 (Phenol,3,5-dichloro-2,6-bis(2,4-dichlorophenoxy)-)
151515-56-9 structure
Product Name:Phenol,3,5-dichloro-2,6-bis(2,4-dichlorophenoxy)-
CAS No:151515-56-9
MF:C18H8Cl6O3
MW:484.972319602966
CID:140478
PubChem ID:475342
Update Time:2025-04-19
Phenol,3,5-dichloro-2,6-bis(2,4-dichlorophenoxy)- Chemical and Physical Properties
Names and Identifiers
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- Phenol,3,5-dichloro-2,6-bis(2,4-dichlorophenoxy)-
- 2,6-Bis(2,4-dichlorophenoxy)-3,5-dichlorophenol
- 3,5-dichloro-2,6-bis(2,4-dichlorophenoxy)phenol
- DTXSID30164801
- CHEBI:201985
- 151515-56-9
- Ambigol B
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- Inchi: 1S/C18H8Cl6O3/c19-8-1-3-14(10(21)5-8)26-17-12(23)7-13(24)18(16(17)25)27-15-4-2-9(20)6-11(15)22/h1-7,25H
- InChI Key: GRQNRKQXLLLWGN-UHFFFAOYSA-N
- SMILES: ClC1C=C(C(=C(C=1OC1C=CC(=CC=1Cl)Cl)O)OC1C=CC(=CC=1Cl)Cl)Cl
Computed Properties
- Exact Mass: 481.86074
- Monoisotopic Mass: 481.860460g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 27
- Rotatable Bond Count: 4
- Complexity: 446
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8.4
- Topological Polar Surface Area: 38.7Ų
Experimental Properties
- PSA: 38.69
Phenol,3,5-dichloro-2,6-bis(2,4-dichlorophenoxy)- Related Literature
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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